5-(3-(1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 5-[3-(1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H12N4O3/c17-10-2-1-8(5-13-10)12(18)16-4-3-9(6-16)11-14-7-19-15-11/h1-2,5,7,9H,3-4,6H2,(H,13,17)
• InChI Key: JGAAOBYHONIUGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC=N2)C(=O)C3=CNC(=O)C=C3
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol
• CAS No.: 2034409-86-2

Description

5-(3-(1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C12H12N4O3 and its molecular weight is 260.253. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity Prediction

One of the key aspects of research on compounds related to 5-(3-(1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridin-2(1H)-one is the synthesis of novel polycyclic systems that incorporate the 1,2,4-oxadiazole ring. A study conducted by Kharchenko, Detistov, and Orlov (2008) demonstrated a one-pot condensation method that leads to the formation of novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems. The synthesized compounds were structurally confirmed using IR, 1H NMR methods, and liquid chromato-mass spectrometry. The biological activity of these compounds was predicted using the PASS prediction method, indicating potential applications in medicinal chemistry (Kharchenko, Detistov, & Orlov, 2008).

Antimicrobial Activity

Research on 1,2,4-oxadiazole derivatives also extends to their antimicrobial properties. Krolenko, Vlasov, and Zhuravel (2016) synthesized new 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives containing either piperidine or pyrrolidine rings. These compounds were found to exhibit strong antimicrobial activity. A structure–activity study was conducted to understand the antimicrobial effects further, indicating the significance of these compounds in developing new antimicrobial agents (Krolenko, Vlasov, & Zhuravel, 2016).

Application in Medicinal Chemistry

The application of 1,2,4-oxadiazole derivatives in medicinal chemistry is vast, ranging from anticancer agents to materials science. For instance, a study highlighted the synthesis and anticancer evaluation of 1,3,4-oxadiazoles, showing potential as anticancer agents. This indicates the therapeutic potential of such compounds in treating various types of cancer (Redda & Gangapuram, 2007).